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Compound Name:
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Cat. No.: B13298430

Get Quote

Executive Summary & Strategic Context

4-[Amino(cyclopropyl)methyl]-2-fluorophenol is a high-value, fluorinated chiral building

block, primarily utilized in the synthesis of advanced Active Pharmaceutical Ingredients (APIs)
targeting tyrosine kinases and viral polymerases. Its structural complexity—specifically the
benzylic amine adjacent to a cyclopropyl group and an ortho-fluorine—makes it a "privileged
scaffold" in medicinal chemistry, enhancing metabolic stability and potency.

Critical Procurement Warning: There is a frequent nomenclature ambiguity in supplier catalogs
between two structural isomers:

o Target Isomer (Chiral):4-[Amino(cyclopropyl)methyl]-2-fluorophenol (Benzylic primary
amine).

e Common Mis-shipment (Achiral):4-[(Cyclopropylamino)methyl]-2-fluorophenol (Secondary
amine).

This guide provides the technical grounding to distinguish these isomers, validate supplier
quality, and optimize procurement costs.
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Technical Specifications & Structural Logic
Structural Ambiguity & Resolution

Before issuing a Purchase Order (PO), you must validate the chemical structure using SMILES
or InChl strings, as CAS numbers in this class are often misassigned in aggregator databases.

Feature Target Molecule (Chiral) Common Isomer (Achiral)
IUPAC Fragment -CH(NH2z)-Cyclopropy!l -CHz-NH-Cyclopropyl
Chirality Yes (R/S) No
OC1=CC=C(C(N)C2CC2)C=C  0OC1=CC=C(CNC2CcC2)C=C1
SMILES
1F F
Synthetic Difficulty High (Requires stereocontrol) Low (Reductive amination)
Price Factor 10x - 50x Higher Baseline

Synthetic Pathway Analysis (Supplier Qualification)

Understanding the synthesis allows you to predict likely impurities. The chiral molecule is
typically synthesized via Ellman’s Sulfinamide Chemistry, whereas the achiral isomer uses
simple reductive amination.

Figure 1: Synthetic Logic & Impurity Origins

Step 1: (S)-tert-Butanesulfinamide iral Sulfinimine Target: Chiral Benzylic Amine
(Chiral Auxiliary) ) (>98% ee)

Cyclopropylamine

Path 2 (Cheaper)

Click to download full resolution via product page

Caption: Divergent synthesis pathways. The "Ellman" route guarantees chirality but introduces
sulfinamide impurities. The lower path yields the wrong isomer.
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Supplier Landscape & Price Comparison

Prices for this intermediate vary wildly based on purity (enantiomeric excess) and scale. The
data below reflects market analysis for Q1 2026.

Tiered Supplier Analysis

. Representat . .
Supplier . Typ.[1] Est. Price Est. Price . .
) ive ] Risk Profile
Tier . Purity (19) (1009)
Companies
] Sigma- ]
Tier 1: ] Low. High
Aldrich, TClI, ]
Catalog Aooll 95-97% $450 - $600 N/A (Custom)  QC, reliable
ollo
(Global) p' N COA.
Scientific
Medium.
BLDPharm, ]
] ] Verify batch
Tier 2: Combi- $5,000 - _
95% $150 - $300 COA,; risk of
Aggregators Blocks, $8,000 )
_ isomer
Enamine ]
confusion.
_ Low (if
WuXi i
] audited). Best
Tier 3: AppTec, Custom $1,500 -
>98% (ee) for
CRO/Custom  PharmBlock, Quote $3,000
bulk/process
ChemPartner

scale.

Procurement Strategy: "Buy vs. Make"

e Discovery Scale (<59): Purchase from Tier 2 (e.g., BLDPharm, Combi-Blocks). The time cost
of synthesis exceeds the material cost.

¢ Pilot Scale (>100g): The price per gram drops significantly with Tier 3 custom synthesis.
Request a "Process Development" quote to ensure the Ellman route is optimized for your
specific enantiomer (R or S).

Quality Control & Experimental Protocols
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As a scientist, you cannot rely solely on the Certificate of Analysis (COA) for chiral
intermediates. You must validate the Enantiomeric Excess (ee%) and Regio-isomer identity.

Protocol: Chiral HPLC Validation

Standard reverse-phase HPLC will NOT separate enantiomers. Use this Normal Phase
method.

e Column: Chiralpak AD-H or OD-H (4.6 x 250 mm, 5 um).
» Mobile Phase: n-Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1).
e Flow Rate: 1.0 mL/min.
e Detection: UV @ 254 nm (aromatic ring) and 210 nm.
o Sample Prep: Dissolve 1 mg in 1 mL Isopropanol.
o Acceptance Criteria:
o Main peak purity > 98%.[2][3]

o Minor enantiomer < 1.0% (ee > 98%).

Protocol: 1H-NMR Identity Check (DMSO-d6)

Distinguish the chiral target from the achiral isomer.

o Target (Chiral): Look for a doublet (or broad singlet) for the benzylic methine proton (-CH-
NH2) around & 3.8 - 4.2 ppm. The cyclopropyl protons will appear as complex multiplets
upfield (0.3 - 1.2 ppm).

e Wrong Isomer (Achiral): Look for a singlet for the benzylic methylene (-CH2-) around & 3.6 -
3.8 ppm.

Supply Chain Decision Matrix

Use this workflow to finalize your supplier selection.
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Need 4-[Amino(cyclopropyl)methyl]-2-fluorophenol

Quantity Required?
<5 Grams > 100 Grams
(Discovery) (Process/Pilot)

Check Tier 2 Aggregators Request Custom Synthesis
(BLDPharm, Combi-Blocks) (WuXi, PharmBlock)

Buy Tier 1 (Sigma/TClI) Buy Tier 2
High Price / Fast Deliv Validate Structure via NMR

Click to download full resolution via product page

Caption: Procurement logic flow. For >100g, custom synthesis is mandatory to control cost and
chirality.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. SID 348353652 - PubChem [pubchem.ncbi.nim.nih.gov]

2. 4-Amino-2-fluorophenol 98.0+%, TCI America 1 g | Buy Online | TCI America | Fisher
Scientific [fishersci.ca]

3. 2-(Cyclopropylmethyl)-4-fluorophenol | CAS#:1243348-34-6 | Chemsrc [m.chemsrc.com]

To cite this document: BenchChem. [Technical Procurement & Quality Analysis: 4-
[Amino(cyclopropyl)methyl]-2-fluorophenol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13298430/docs#technical-procurement-quality-
analysis-4-amino-cyclopropyl-methyl-2-fluorophenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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